Cas no 1152945-11-3 (1-Methyl-n-propyl-1h-pyrazole-4-sulfonamide)

• Product Name: 1-Methyl-n-propyl-1h-pyrazole-4-sulfonamide
• CAS No: 1152945-11-3
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 5737518
• PubChem ID: 43258985
• Update Time: 2025-05-19

1-Methyl-n-propyl-1h-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1453591
• 1152945-11-3
• Z406728544
• CHEMBL4521113
• SCHEMBL24465637
• AKOS009402881
• 1-methyl-N-propyl-1H-pyrazole-4-sulfonamide
• 1H-Pyrazole-4-sulfonamide, 1-methyl-N-propyl-
• 1-Methyl-n-propyl-1h-pyrazole-4-sulfonamide

• Inchi： 1S/C7H13N3O2S/c1-3-4-9-13(11,12)7-5-8-10(2)6-7/h5-6,9H,3-4H2,1-2H3
• InChI Key： FVLYIVICPNNIFW-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-Methyl-n-propyl-1h-pyrazole-4-sulfonamide

1-Methyl-n-propyl-1H-pyrazole-4-sulfonamide (CAS No. 1152945-11-3): A Comprehensive Overview

The compound 1-Methyl-n-propyl-1H-pyrazole-4-sulfonamide, identified by the CAS registry number 1152945-11-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities and synthetic versatility. The structure of 1-Methyl-n-propyl-1H-pyrazole-4-sulfonamide consists of a pyrazole ring substituted with a methyl group at position 1, an n-propyl group at position 4, and a sulfonamide functional group. This combination of substituents imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Methyl-n-propyl-1H-pyrazole-4-sulfonamide. Researchers have explored various methodologies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems. These approaches not only enhance the yield but also reduce the reaction time, making the compound more accessible for large-scale production. The sulfonamide group in this molecule is particularly valuable due to its ability to act as a bioisostere, replacing other functional groups in drug molecules without significantly altering their pharmacokinetic profiles.

The biological activity of 1-Methyl-n-propyl-1H-pyrazole-4-sulfonamide has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, this compound has shown moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings highlight its potential role in the development of novel therapeutic agents for conditions like Alzheimer's disease.

In terms of application, the versatility of 1-Methyl-n-propyl-1H-pyrazole-4-sulfonamide extends beyond pharmacology. It has been investigated as a building block in medicinal chemistry, where its structure serves as a scaffold for constructing more complex molecules with enhanced bioactivity. Furthermore, its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and materials science.

The environmental impact and safety profile of 1-Methyl-n-propyl-1H-pyrazole-4-sulfonamide are critical considerations for its broader application. Recent toxicological studies have assessed its acute and chronic toxicity profiles, revealing that it exhibits low toxicity at therapeutic concentrations. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, 1-Methyl-n-propyl-1H-pyrazole-4-sulfonamide (CAS No. 1152945-11-3) stands out as a multifaceted compound with promising applications across various fields. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and medicine.